3-Bromo-4-(difluoromethyl)-5-fluorobenzonitrile

• IUPAC Name: 3-bromo-4-(difluoromethyl)-5-fluorobenzonitrile
• InChI: InChI=1S/C8H3BrF3N/c9-5-1-4(3-13)2-6(10)7(5)8(11)12/h1-2,8H
• InChI Key: DOHFFIFEWJQTJG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C(F)F)Br)C#N
• Molecular Formula: C8H3BrF3N
• Molecular Weight: 250.01 g/mol
• CAS No.: 2248416-42-2

Description

“3-Bromo-4-(difluoromethyl)-5-fluorobenzonitrile” is a complex organic compound. It contains a nitrile group (-CN), which is often found in organic compounds used in industrial applications, as well as bromine and fluorine atoms, which can contribute to the compound’s reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine and fluorine atoms and the difluoromethyl and nitrile groups would significantly influence its structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the bromine and fluorine atoms and the difluoromethyl and nitrile groups. These groups are often involved in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. The presence of the bromine and fluorine atoms and the difluoromethyl and nitrile groups would likely make this compound relatively polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “3-Bromo-4-(difluoromethyl)-5-fluorobenzonitrile” would require appropriate safety precautions. This would likely include wearing protective clothing and working in a well-ventilated area.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. If it has unique properties or promising applications in fields like pharmaceuticals or materials science, it could be the subject of future research.